3,4,5-Trimethoxybenzoic acid
3,4,5-Trimethoxybenzoic acid
3,4,5-trimethoxybenzoic acid is a benzoic acid derivative carrying 3-, 4- and 5-methoxy substituents. It has a role as a plant metabolite, a human xenobiotic metabolite and a human urinary metabolite. It is a member of benzoic acids and a member of methoxybenzenes. It is functionally related to a benzoic acid. It is a conjugate acid of a 3,4,5-trimethoxybenzoate.
3,4,5-Trimethoxybenzoic acid is a natural product found in Begonia nantoensis, Euphorbia lunulata, and other organisms with data available.
3,4,5-Trimethoxybenzoic acid is a natural product found in Begonia nantoensis, Euphorbia lunulata, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
118-41-2
VCID:
VC21116468
InChI:
InChI=1S/C10H12O5/c1-13-7-4-6(10(11)12)5-8(14-2)9(7)15-3/h4-5H,1-3H3,(H,11,12)
SMILES:
COC1=CC(=CC(=C1OC)OC)C(=O)O
Molecular Formula:
C10H12O5
Molecular Weight:
212.20 g/mol
3,4,5-Trimethoxybenzoic acid
CAS No.: 118-41-2
Cat. No.: VC21116468
Molecular Formula: C10H12O5
Molecular Weight: 212.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,4,5-trimethoxybenzoic acid is a benzoic acid derivative carrying 3-, 4- and 5-methoxy substituents. It has a role as a plant metabolite, a human xenobiotic metabolite and a human urinary metabolite. It is a member of benzoic acids and a member of methoxybenzenes. It is functionally related to a benzoic acid. It is a conjugate acid of a 3,4,5-trimethoxybenzoate. 3,4,5-Trimethoxybenzoic acid is a natural product found in Begonia nantoensis, Euphorbia lunulata, and other organisms with data available. |
|---|---|
| CAS No. | 118-41-2 |
| Molecular Formula | C10H12O5 |
| Molecular Weight | 212.20 g/mol |
| IUPAC Name | 3,4,5-trimethoxybenzoic acid |
| Standard InChI | InChI=1S/C10H12O5/c1-13-7-4-6(10(11)12)5-8(14-2)9(7)15-3/h4-5H,1-3H3,(H,11,12) |
| Standard InChI Key | SJSOFNCYXJUNBT-UHFFFAOYSA-N |
| SMILES | COC1=CC(=CC(=C1OC)OC)C(=O)O |
| Canonical SMILES | COC1=CC(=CC(=C1OC)OC)C(=O)O |
| Appearance | Powder |
| Melting Point | 171 - 172 °C |
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